1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 1-[1-(aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol
• InChI: InChI=1S/C9H20N2O/c1-11-6-8(12)5-9(7-10)3-2-4-9/h8,11-12H,2-7,10H2,1H3
• InChI Key: KHBFEIILTRMRPP-UHFFFAOYSA-N
• Canonical SMILES: CNCC(CC1(CCC1)CN)O

Description

1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol is a secondary alcohol with a cyclobutane core functionalized by an aminomethyl group at the 1-position and a methylamino group at the 3-position of the propan-2-ol backbone. This structure confers unique steric and electronic properties, making it a candidate for pharmacological applications. Its cyclobutyl group introduces ring strain, which may influence binding affinity and metabolic stability compared to larger cyclic systems.

Preparation Methods

The synthesis of 1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol involves several steps. One common synthetic route includes the reaction of cyclobutylamine with formaldehyde to form an intermediate, which is then reacted with methylamine and propanol under controlled conditions . Industrial production methods may involve similar steps but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the amino groups can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: The compound is utilized in biochemical assays and as a probe for studying biological pathways.

Medicine: Research into potential therapeutic applications, including its effects on certain receptors or enzymes.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 1-[1-(Aminomethyl)cyclobutyl]-3-(methylamino)propan-2-ol involves its interaction with specific molecular targets. The compound may bind to certain receptors or enzymes, altering their activity and affecting downstream pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

The compound’s structural analogs vary in substituents on the propan-2-ol backbone and the cyclic/aromatic moieties. Below is a detailed comparison based on physicochemical properties, biological activity, and synthesis:

Structural Analogues and Substituent Effects

1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol (CAS: 100055-13-8)

• Structure: Replaces the aminomethylcyclobutyl group with a 4-methoxyphenyl ring.
• Properties : The methoxy group enhances lipophilicity and may improve membrane permeability compared to the cyclobutyl group. Molecular weight (195.26 g/mol) is lower than the cyclobutyl analog due to the absence of the cyclobutane ring.
• Synthesis : Achieves 99% yield via optimized routes, suggesting the phenyl group simplifies synthesis compared to strained cyclobutyl systems .

1-(Methylamino)-3-(4-methylpiperazin-1-yl)propan-2-ol (CAS: 462066-61-1)

• Structure : Substitutes the cyclobutyl group with a 4-methylpiperazine moiety.
• The nitrogen-rich structure may improve interactions with biological targets like receptors or enzymes .

IMB-H12 (1-(Cyclopentylamino)-3-(4-(2,4,4-trimethylpentan-2-yl)phenoxy)propan-2-ol)

• Structure: Features a cyclopentylamino group and a bulky phenoxy substituent.
• Biological Activity : Demonstrates potent antifungal biofilm inhibition (IC50 <10 µM) by suppressing yeast-to-hyphal transition. The cyclopentyl group’s larger size may enhance hydrophobic interactions with fungal cell walls compared to the cyclobutyl analog .

1-(2-Furylmethoxy)-3-(methylamino)propan-2-ol

• Structure : Contains a furan ring linked via a methoxy group.
• However, the lack of a cyclic amine may reduce interactions with amine-specific targets .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	pKa (Predicted)	Key Substituent Effect
Target Compound	~215.3*	1.2–1.8	9.5–10.5	Cyclobutyl strain reduces lipophilicity
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	195.26	1.5–2.0	9.8	Methoxy enhances lipophilicity
1-(Methylamino)-3-(2,3,4,5-tetrahydro-1H-3-benzazepin-3-yl)propan-2-ol	234.34	1.05	14.63	Benzazepin increases rigidity and molecular weight

*Estimated based on structural similarity.